Cas no 405308-14-7 (2-(thiophen-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(thiophen-2-yl)ethane-1-sulfonyl chloride
• CAS No: 405308-14-7
• MF: C₆H₇ClO₂S₂
• MW: 210.701578378677
• CID: 4650975
• PubChem ID: 21983751
• Update Time: 2025-10-30

2-(thiophen-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C6H7ClO2S2/c7-11(8,9)5-3-6-2-1-4-10-6/h1-2,4H,3,5H2
• InChI Key： NYTNMUXNWRMSDC-UHFFFAOYSA-N
• SMILES： ClS(CCC1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 209.9575995g/mol
• Monoisotopic Mass: 209.9575995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(thiophen-2-yl)ethane-1-sulfonyl chloride

Introduction to 2-(thiophen-2-yl)ethane-1-sulfonyl chloride (CAS No. 405308-14-7)

2-(thiophen-2-yl)ethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 405308-14-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs). The presence of a thiophene ring in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The thiophen-2-yl moiety, a key feature of this compound, is known for its ability to participate in various chemical reactions, including cyclization, coupling, and functionalization processes. This characteristic has made 2-(thiophen-2-yl)ethane-1-sulfonyl chloride a preferred choice for researchers aiming to develop novel heterocyclic compounds. Sulfonyl chlorides, on the other hand, are renowned for their reactivity in forming sulfonamides, which are crucial in medicinal chemistry due to their biological activity.

In recent years, there has been a surge in research focused on thiophene-based derivatives due to their potential applications in drug discovery. Studies have demonstrated that thiophene scaffolds can enhance the bioavailability and binding affinity of drug molecules. For instance, compounds containing thiophene rings have been explored as antiviral, anticancer, and anti-inflammatory agents. The sulfonyl chloride group in 2-(thiophen-2-yl)ethane-1-sulfonyl chloride further extends its utility by enabling facile introduction of sulfonamide functionalities, which are known to improve pharmacological properties.

The synthesis of 2-(thiophen-2-yl)ethane-1-sulfonyl chloride typically involves the reaction of ethylene sulfone with thiophene under controlled conditions. This process requires precise control over reaction parameters such as temperature and solvent choice to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

One of the most compelling aspects of 2-(thiophen-2-yl)ethane-1-sulfonyl chloride is its role as a building block in the construction of complex molecular architectures. Researchers have leveraged this compound to develop novel sulfonamides with enhanced therapeutic potential. For example, recent studies have highlighted the use of 2-(thiophen-2-yl)ethane-1-sulfonyl chloride in synthesizing potent inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical trials and are being further investigated for their clinical efficacy.

The growing interest in thiophene-based sulfonyl chlorides has also spurred innovation in catalytic systems designed to facilitate their transformations. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in incorporating thiophene units into larger molecular frameworks. Such methodologies have not only improved the efficiency of synthetic routes but also opened new avenues for drug discovery.

In addition to its pharmaceutical applications, 2-(thiophen-2-yl)ethane-1-sulfonyl chloride has found utility in materials science. The unique electronic properties of thiophene derivatives make them attractive for developing organic semiconductors and conductive polymers. Researchers have explored the use of this compound in synthesizing materials with enhanced charge transport capabilities, which could revolutionize the field of flexible electronics.

The safety and handling of 2-(thiophen-2-yl)ethane-1-sulfonyl chloride are critical considerations due to its reactive nature. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent unintended reactions. Storage conditions should be carefully monitored to avoid moisture exposure, which can lead to decomposition. In laboratory settings, researchers should use appropriate personal protective equipment (PPE) and work under inert atmospheres when handling this compound.

Future research directions for 2-(thiophen-2-yl)ethane-1-sulfonyl chloride include exploring its role in developing next-generation therapeutics. The integration of machine learning and computational chemistry techniques has enabled more rapid identification of promising drug candidates. By leveraging these advanced tools, scientists can accelerate the discovery process and identify novel sulfonamide derivatives with improved pharmacokinetic profiles.

The versatility of 2-(thiophen-2-yloctane ethane 1 sulfonyl chloride) makes it an indispensable tool in modern synthetic chemistry. Its ability to serve as a precursor for a wide range of biologically active compounds underscores its importance in pharmaceutical research. As new synthetic strategies continue to emerge, the applications of this compound are expected to expand further, driving innovation across multiple scientific disciplines.